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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cestrin is a small molecule inhibitor of cellulose synthase 1 (CESA1), a key enzyme in plant

cell wall biosynthesis. By interfering with the trafficking of cellulose synthase complexes (CSCs)

and their associated proteins, Cestrin serves as a valuable tool for studying cellulose

deposition, cell elongation, and overall plant growth and development.[1] These application

notes provide a detailed protocol for the preparation of a Cestrin stock solution using dimethyl

sulfoxide (DMSO), ensuring its proper handling, storage, and application in research settings.

Cestrin: Properties and Mechanism of Action
Cestrin disrupts the normal physiology of cellulose biosynthesis by reducing the velocity of

plasma membrane-localized CSCs and causing their accumulation in intracellular

compartments.[2] This interference extends to the associated proteins KORRIGAN1 (KOR1)

and POM2/CELLULOSE SYNTHASE INTERACTIVE PROTEIN1 (CSI1), which are also

mislocalized upon Cestrin treatment.[2] The resulting inhibition of cellulose synthesis leads to

observable phenotypes in plants, such as reduced cell elongation and anisotropic growth.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for Cestrin:
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Property Value Reference(s)

Molecular Weight 425.24 g/mol MedChemExpress

Molecular Formula C₁₄H₉F₆N₅O₄ MedChemExpress

Purity ≥98% Targetmol

Half-maximal Inhibitory

Concentration (IC₅₀)

~4.85 µM (in Arabidopsis

thaliana etiolated seedlings)
[2]

Effective Working

Concentration

8 µM - 15 µM (in Arabidopsis

thaliana)
[2][3]

Experimental Protocols
Preparation of Cestrin Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Cestrin in anhydrous

DMSO. This concentration is a common starting point for preparing working solutions for

various cellular and plant-based assays.

Materials:

Cestrin (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes (amber or wrapped in foil)

Vortex mixer

Calibrated micropipettes and sterile tips

Analytical balance

Procedure:

Calculate the required mass of Cestrin:
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To prepare 1 mL of a 10 mM stock solution, the required mass of Cestrin is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 425.24 g/mol x 1000 mg/g = 4.25 mg

Weighing Cestrin:

Tare a clean, dry microcentrifuge tube on an analytical balance.

Carefully weigh 4.25 mg of Cestrin powder directly into the tared tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Cestrin powder.

Tightly cap the tube.

Solubilization:

Vortex the tube vigorously for 1-2 minutes until the Cestrin is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect

the solution to ensure no solid particles remain.

Storage:

For long-term storage, it is recommended to aliquot the 10 mM Cestrin stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in amber or foil-wrapped microcentrifuge

tubes.

Store the aliquots at -20°C or -80°C to minimize degradation from freeze-thaw cycles and

light exposure.

Preparation of Cestrin Working Solution
This protocol describes the dilution of the 10 mM Cestrin stock solution to a final working

concentration for treating Arabidopsis thaliana seedlings. The final concentration of DMSO in
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the experimental medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced

artifacts.[4]

Materials:

10 mM Cestrin stock solution in DMSO

Appropriate liquid growth medium for Arabidopsis thaliana (e.g., ½ MS medium)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Determine the final desired Cestrin concentration and volume. For this example, we will

prepare 10 mL of a 10 µM Cestrin working solution.

Calculate the volume of stock solution needed:

Using the formula M₁V₁ = M₂V₂:

(10 mM) x V₁ = (10 µM) x (10 mL)

(10,000 µM) x V₁ = (10 µM) x (10,000 µL)

V₁ = 10 µL

Prepare the working solution:

In a sterile tube, add 9.99 mL of the appropriate liquid growth medium.

Add 10 µL of the 10 mM Cestrin stock solution to the medium.

Mix thoroughly by gentle vortexing or inversion.

Control Preparation:
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Prepare a vehicle control solution by adding the same volume of DMSO (10 µL) to the

same final volume of growth medium (10 mL) without Cestrin. This is crucial to account

for any effects of the solvent on the experimental system.[4]
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Caption: Cestrin's inhibitory effect on cellulose synthase trafficking.

Experimental Workflow: Treating Arabidopsis Seedlings
with Cestrin
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Caption: Workflow for Cestrin treatment of Arabidopsis seedlings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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